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Get Quote

Butane Safety Data

The table below summarizes key safety and physical data for Butane (C₄H₁₀) from a reputable occupational

health source [1].

Property Value

CAS Number 106-97-8

Physical Description Colorless gas with a gasoline-like or natural gas odor [1].

Boiling Point 31°F (-0.5°C) [1].

Flash Point -76°F (-60°C) [1].

Lower Explosive Limit (LEL) 1.6% [1].

Upper Explosive Limit (UEL) 8.4% [1].

OSHA PEL (8-hour TWA) 800 ppm (1900 mg/m³) [1].

ACGIH TLV (8-hour TWA) 1000 ppm [1].

Target Organs Not specified in the available data.
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Property Value

NFPA Fire Rating 4 (Severe) [1].

Experimental Sampling and Analysis for Butane

For monitoring butane in the workplace, the following validated method can be used [1].

Sampling Protocol [1]:

Sampling Media: Two ORBO 91 Carbosieve S-III tubes in series.

Sampling Flow Rate: 0.05 L/min.
Sampling Time (TWA): 60 minutes.

Sampling Volume (TWA): 3 Liters.

Analytical Method [1]:

Technique: Gas Chromatography with Flame Ionization Detection (GC-FID).

Method Reference: OSHA PV2010 (partially validated).

Workflow for Chemical Safety Information Retrieval

Since a full SDS was not located, the diagram below outlines a recommended workflow to systematically

obtain complete safety information.
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Start: Identify Chemical

Search for combined substance
(e.g., Bromozinc(1+);butane)

Combined SDS Found?

Search for individual
components separately

No

Bromozinc(1+)
Information Gap

Butane
Data Available

Consult authoritative
chemical databases

Compile Complete SDS

Click to download full resolution via product page

This workflow illustrates the process of finding safety data, from initial search to consulting authoritative

sources.

Guidance for Researchers
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For Bromozinc(1+): The search for "Bromozinc(1+) bromomethanide" (CH₂Br₂Zn) did not yield a

usable SDS [2]. You will need to consult specialized chemical databases or directly contact chemical
suppliers to obtain this information.

For Butane: The provided data is from December 2020 [1]. Always verify that you are using the most
recent version of an SDS, as guidelines and classifications can be updated.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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